Cas no 31618-90-3 (Diethyl (tosyloxy)methylphosphonate)

Diethyl (tosyloxy)methylphosphonate is a highly reactive, versatile intermediate useful for synthesizing various phosphorus-containing compounds. Its key advantages lie in its stability under certain conditions and ability to undergo efficient coupling reactions with nucleophilic species, making it a valuable building block in organic synthesis.
Diethyl (tosyloxy)methylphosphonate structure
31618-90-3 structure
Product Name:Diethyl (tosyloxy)methylphosphonate
CAS No:31618-90-3
MF:C12H19O6PS
MW:322.314423799515
MDL:MFCD03412078
CID:53778
PubChem ID:253661428
Update Time:2025-12-05

Diethyl (tosyloxy)methylphosphonate Chemical and Physical Properties

Names and Identifiers

    • (Diethoxyphosphoryl)methyl 4-methylbenzenesulfonate
    • DETP
    • DESMP
    • diethyl [[(p-toluenesulfonyl)oxy]methyl]phosphonate
    • diethyl [[[(4-tolyl)sulfonyl]oxy]methyl]phosphonate
    • diethyl p-tosyloxymethylphosphonate
    • tosyloxymethyl diethyl phosphonate
    • [[[(4-tolyl)sulfonyl]oxy]methyl]phosphonic acid diethyl ester
    • 2-Deoxy-2,2-difluoro-D-erythro-pentofuranos-1-ulose-3,5-dibenzoate
    • Diethyl p-Toluenesulfonyloxymethylphosphonate
    • DETHYL(TOSYLOXY)METHYLPHOSPHONATE
    • Diethyl (p-Toluenesulfonyloxymethyl)phosphonate
    • (Diethoxyphosphoryl)methyl-4-methylbenzenesulfonate
    • diethoxyphosphorylmethyl 4-methylbenzenesulfonate
    • Diethyl (tosyloxy)methylphosphonate
    • Diethyl [(p-toluenesulfonyl)oxy]methyl]phosphonate
    • diethyl 4-methylbenzenesulfonyloxymethylphosphonate
    • Diethyl p-tolunesulponyloxymethyl phosphonate
    • (Diethoxyphosphoryl)methyl p-Toluenesulfonate
    • p-Toluenesulfonic Acid (Diethoxyphosphoryl)methyl Ester
    • (p-Toluenesulfonyloxymethyl)phosphonic Acid Diethyl Ester
    • [[[(4-Tolyl)sulfonyl]
    • diethyl tosyloxymethylphosphonate
    • iethyl p-toluenesulfonyloxymethylphosphonate
    • Diethyl 4-toluenesulfonyloxymethylphosphonate
    • Phosphonic acid, (hydroxymethyl)-, diethyl ester, p-toluenesulfonate
    • 4-methylbenzenesulfonic acid diethoxyphosphorylmethyl ester
    • C12H19O6PS
    • Phosphonic acid, [[[(4-methylphenyl)sulfonyl]oxy]methyl]-, diethyl ester
    • J-501801
    • Diethyl p-toluenesulfonyloxy methylphosphonate
    • diethyl p-toluene sulfonyloxy methylphosphonate
    • (Diethoxyphosphoryl)methyl4-methylbenzenesulfonate
    • (Diethoxyphosphoryl)methyl 4-methylbenzene-1-sulfonate
    • A820931
    • toluene-4-sulfonic acid diethoxy-phosphorylmethyl ester
    • diethyl [(4-methylbenzenesulfonyl)oxy]methanephosphonate
    • SCHEMBL139911
    • AM20090682
    • AC-334
    • UOEFFQWLRUBDME-UHFFFAOYSA-N
    • D4968
    • AKOS000122757
    • D70886
    • MFCD03412078
    • EN300-6501597
    • Phosphonic acid, P-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-, diethyl ester
    • BCP13832
    • DTXSID60400648
    • 31618-90-3
    • CS-W019678
    • 9K73UH7E54
    • NS00125736
    • Diethyl P-[[[(4-methylphenyl)sulfonyl]oxy]methyl]phosphonate
    • FT-0602108
    • diethyl (tosyloxy)methyl phosphonate
    • AS-15419
    • MDL： MFCD03412078
    • Inchi： 1S/C12H19O6PS/c1-4-16-19(13,17-5-2)10-18-20(14,15)12-8-6-11(3)7-9-12/h6-9H,4-5,10H2,1-3H3
    • InChI Key： UOEFFQWLRUBDME-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCP(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 322.06400
  • Monoisotopic Mass: 322.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.3A^2
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: Yellowish oily
  • Density: 1.255
  • Melting Point: 18-23°C
  • Boiling Point: 137°C/0.02mmHg(lit.)
  • Flash Point: 220.9°C
  • Refractive Index: 1349
  • PSA: 97.09000
  • LogP: 4.00470

Diethyl (tosyloxy)methylphosphonate Security Information

Diethyl (tosyloxy)methylphosphonate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Diethyl (tosyloxy)methylphosphonate Pricemore >>

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Diethyl (tosyloxy)methylphosphonate Production Method

Diethyl (tosyloxy)methylphosphonate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:31618-90-3)Diethyl (tosyloxy)methylphosphonate
Order Number:sfd19851
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:31618-90-3)(Diethoxyphosphoryl)methyl4-methylbenzenesulfonate
Order Number:LE17808;LE2069;LE3412259
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:31618-90-3)Diethyl (tosyloxy)methylphosphonate
Order Number:JH259;JH066;JH272
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com

Diethyl (tosyloxy)methylphosphonate Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Diethyl (tosyloxy)methylphosphonate Related Literature

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31618-90-3 (Diethyl (tosyloxy)methylphosphonate) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:31618-90-3)Diethyl (tosyloxy)methylphosphonate
sfd19851
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:31618-90-3)(Diethoxyphosphoryl)methyl4-methylbenzenesulfonate
LE17808;LE2069;LE3412259
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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